Cas no 122234-41-7 (6,7-Dimethoxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid)

• Product Name: 6,7-Dimethoxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• CAS No: 122234-41-7
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 5060834
• Update Time: 2023-08-25

6,7-Dimethoxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
• 4-hydroxy-6,7-dimethoxy-2-quinolinecarboxylic acid
• 6,7-dimethoxy-4-oxo-1H-quinoline-2-carboxylic acid

• Inchi： 1S/C12H11NO5/c1-17-10-3-6-7(5-11(10)18-2)13-8(12(15)16)4-9(6)14/h3-5H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： QXRBOXSGWWUUBX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=C(C(=O)O)NC=2C=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids